Cas no 92967-66-3 (Anthracene-1,8-dicarbonitrile)

• Product name: Anthracene-1,8-dicarbonitrile
• CAS No: 92967-66-3
• MF: C₁₆H₈N₂
• MW: 228.248123168945
• CID: 6779192
• PubChem ID: 10966251

Anthracene-1,8-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• Anthracene-1,8-dicarbonitrile
• SCHEMBL818940
• 92967-66-3
• YSZC2029

• Inchi： 1S/C16H8N2/c17-9-13-5-1-3-11-7-12-4-2-6-14(10-18)16(12)8-15(11)13/h1-8H
• InChI Key： HSDZSLMBBGAGSP-UHFFFAOYSA-N
• SMILES： N#CC1=CC=CC2=CC3C=CC=C(C#N)C=3C=C21

Computed Properties

• Exact Mass: 228.068748264g/mol
• Monoisotopic Mass: 228.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 3.9